Cas no 2228329-88-0 (2-methyl-3-(prop-2-yn-1-yl)furan)

• Product Name: 2-methyl-3-(prop-2-yn-1-yl)furan
• CAS No: 2228329-88-0
• MF: C₈H₈O
• MW: 120.148522377014
• CID: 6027708
• PubChem ID: 165718109
• Update Time: 2025-06-15

2-methyl-3-(prop-2-yn-1-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(prop-2-yn-1-yl)furan
• EN300-1999974
• 2228329-88-0

• Inchi： 1S/C8H8O/c1-3-4-8-5-6-9-7(8)2/h1,5-6H,4H2,2H3
• InChI Key： HALCHMBRRBMPMD-UHFFFAOYSA-N
• SMILES： O1C=CC(CC#C)=C1C

Computed Properties

• Exact Mass: 120.057514874g/mol
• Monoisotopic Mass: 120.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-methyl-3-(prop-2-yn-1-yl)furan

Introduction to 2-methyl-3-(prop-2-yn-1-yl)furan (CAS No: 2228329-88-0)

2-methyl-3-(prop-2-yn-1-yl)furan, identified by the Chemical Abstracts Service Number (CAS No) 2228329-88-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic molecule, featuring a furan ring substituted with a methyl group at the 2-position and an alkyne group at the 3-position, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-methyl-3-(prop-2-yn-1-yl)furan consists of a five-membered oxygen-containing ring, which is a common motif in many bioactive molecules. The presence of the propargyl group (prop-2-yn-1-yl) introduces a site for further functionalization, making it a valuable intermediate in the synthesis of more complex compounds. This structural versatility has positioned it as a subject of interest in both academic research and industrial applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential pharmacological properties. The furan ring system, in particular, has been extensively studied for its role in various biological processes and its suitability as a scaffold for drug discovery. 2-methyl-3-(prop-2-yn-1-yl)furan represents an advanced derivative of this class, combining the advantageous features of furans with the reactivity of alkyne groups.

One of the most compelling aspects of 2-methyl-3-(prop-2-yn-1-yl)furan is its utility as a building block in organic synthesis. The propargyl group can undergo a variety of reactions, including cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in the construction of complex molecular architectures. These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, enabling the creation of tailored derivatives with enhanced properties.

Furthermore, the electronic properties of the furan ring make it an attractive component in materials science applications. Furan derivatives have been explored for their potential use in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-donating nature of the oxygen atom in the furan ring can influence the electronic characteristics of adjacent groups, making it possible to fine-tune the properties of materials based on these compounds.

Recent studies have also highlighted the role of 2-methyl-3-(prop-2-yn-1-yl)furan in medicinal chemistry. Researchers have been investigating its potential as a precursor for bioactive molecules, particularly those targeting neurological disorders. The combination of a furan ring and an alkyne group provides multiple sites for derivatization, allowing chemists to explore a wide range of structural variations. This flexibility has led to several promising candidates that are being evaluated for their therapeutic efficacy.

The synthesis of 2-methyl-3-(prop-2-yn-1-y)furan typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent functionalization at the propargyl position. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing reaction times and improving overall efficiency.

In conclusion, 2-methyl-furan, specifically under its CAS No 2228329880, represents a versatile and intriguing compound with significant potential across multiple domains. Its unique structural features make it an invaluable tool in synthetic chemistry, while its pharmacological relevance positions it as a key candidate for further research in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing both chemical science and medical innovation.